Cas no 831169-57-4 (Butanoic acid, 4-piperidinylmethyl ester, hydrochloride)
831169-57-4 structure
Product Name:Butanoic acid, 4-piperidinylmethyl ester, hydrochloride
CAS No:831169-57-4
MF:C10H20ClNO2
MW:221.72430229187
CID:678311
PubChem ID:71416391
Update Time:2025-04-19
Butanoic acid, 4-piperidinylmethyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-piperidinylmethyl ester, hydrochloride
- piperidin-4-ylmethyl butanoate,hydrochloride
- (Piperidin-4-yl)methyl butanoate--hydrogen chloride (1/1)
- 831169-57-4
- DTXSID10835784
-
- Inchi: 1S/C10H19NO2.ClH/c1-2-3-10(12)13-8-9-4-6-11-7-5-9;/h9,11H,2-8H2,1H3;1H
- InChI Key: WSFSQSHYCJRYDF-UHFFFAOYSA-N
- SMILES: Cl.O(C(CCC)=O)CC1CCNCC1
Computed Properties
- Exact Mass: 221.1182566g/mol
- Monoisotopic Mass: 221.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
Butanoic acid, 4-piperidinylmethyl ester, hydrochloride Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
831169-57-4 (Butanoic acid, 4-piperidinylmethyl ester, hydrochloride) Related Products
- 64995-88-6(Ethyl 2-(piperidin-3-yl)acetate)
- 103039-88-9(Ethyl 4-methylpiperidine-4-carboxylate)
- 22766-68-3(Ethyl quinuclidine-4-carboxylate)
- 59184-90-6(Ethyl 2-(piperidin-4-yl)acetate)
- 1126-09-6(Ethyl piperidine-4-carboxylate)
- 24252-38-8(ethyl 1-ethylpiperidine-4-carboxylate)
- 24252-37-7(Ethyl 1-methylpiperidine-4-carboxylate)
- 71879-55-5(Ethyl 3-(piperidin-4-yl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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